Cas no 100792-01-6 (5-methyl-1,3-oxazinan-2-one)

5-methyl-1,3-oxazinan-2-one structure
5-methyl-1,3-oxazinan-2-one structure
Product Name:5-methyl-1,3-oxazinan-2-one
CAS No:100792-01-6
MF:C5H9NO2
MW:115.130461454391
CID:1129687
PubChem ID:55299847
Update Time:2025-04-20

5-methyl-1,3-oxazinan-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-1,3-oxazinan-2-one
    • 100792-01-6
    • 2H-1,3-Oxazin-2-one, tetrahydro-5-methyl-
    • SCHEMBL5040091
    • DTXSID30717659
    • AKOS006378803
    • Inchi: 1S/C5H9NO2/c1-4-2-6-5(7)8-3-4/h4H,2-3H2,1H3,(H,6,7)
    • InChI Key: LELZSUDFAAFITO-UHFFFAOYSA-N
    • SMILES: O1C(NCC(C)C1)=O

Computed Properties

  • Exact Mass: 115.06337
  • Monoisotopic Mass: 115.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd